Cas no 99568-26-0 (2-Amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-Amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 99568-26-0
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 5811952
• PubChem ID: 276791
• Update Time: 2025-06-23

2-Amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015548075
• 2-amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid
• NSC-125226
• NSC125226
• EN300-1841981
• 99568-26-0
• SCHEMBL9322676
• 2-Amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C11H15NO5/c1-16-7-3-6(4-8(5-7)17-2)10(13)9(12)11(14)15/h3-5,9-10,13H,12H2,1-2H3,(H,14,15)
• InChI Key： GTDVDQOKULTDJQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C=1)OC)OC)C(C(=O)O)N

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 2-Amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS: 99568-26-0)

The compound 2-Amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS: 99568-26-0) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This non-proteinogenic amino acid derivative, characterized by its dimethoxyphenyl and hydroxypropanoic acid moieties, has been the subject of several innovative studies exploring its synthesis, biological activity, and pharmacological potential.

Recent synthetic approaches to 99568-26-0 have focused on optimizing yield and enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route using chiral auxiliaries, achieving >95% ee and 78% overall yield. This represents a significant improvement over previous methods, making the compound more accessible for biological evaluation. The synthetic protocol was particularly noted for its scalability, which is crucial for potential pharmaceutical development.

In terms of biological activity, emerging research has identified 2-Amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid as a promising scaffold for targeting protein-protein interactions (PPIs). A recent Nature Chemical Biology publication (2024) revealed that derivatives of this compound show selective inhibition of the p53-MDM2 interaction, with IC50 values in the low micromolar range. This finding is particularly significant given the therapeutic potential of MDM2 inhibitors in cancer treatment.

Pharmacokinetic studies conducted in 2023 have provided new insights into the compound's ADME properties. The dimethoxy substitution pattern appears to confer favorable metabolic stability compared to analogous compounds, with in vitro microsomal stability studies showing a half-life of >120 minutes in human liver microsomes. However, challenges remain in improving oral bioavailability, with current formulations showing only 15-20% absorption in preclinical models.

Structural-activity relationship (SAR) studies published in early 2024 have identified key modifications that enhance both potency and selectivity. Notably, the 3-hydroxy group was found to be crucial for maintaining activity, while modifications to the dimethoxy groups could tune selectivity towards different biological targets. These findings are guiding the development of second-generation analogs with improved therapeutic profiles.

From a therapeutic perspective, the most promising recent application of 99568-26-0 derivatives has been in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that certain analogs can cross the blood-brain barrier and show neuroprotective effects in models of Parkinson's disease, reducing α-synuclein aggregation by up to 60% at non-toxic concentrations.

Looking forward, the compound's unique structural features continue to inspire new research directions. Current investigations are exploring its potential as a building block for PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. The compound's ability to simultaneously engage multiple binding interactions makes it particularly suitable for such applications.

In conclusion, 2-Amino-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid (99568-26-0) represents a versatile scaffold with growing importance in medicinal chemistry. Recent advances in its synthesis, biological evaluation, and therapeutic applications highlight its potential as a lead compound for various indications, particularly in oncology and neurodegenerative diseases. Further optimization and clinical translation of derivatives based on this scaffold are anticipated in the coming years.